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Compound of Interest

Compound Name: Nampt-IN-5

Cat. No.: B2955876 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical guidance for the proper disposal of

Nampt-IN-5, a potent and orally active nicotinamide phosphoribosyltransferase (NAMPT)

inhibitor. Adherence to these procedures is critical to ensure the safety of laboratory staff and to

prevent environmental contamination. Nampt-IN-5 is classified as harmful if swallowed and

very toxic to aquatic life with long-lasting effects[1].

I. Hazard Identification and Safety Data
Before handling Nampt-IN-5, it is imperative to be familiar with its hazard profile and physical

properties. This information is crucial for safe handling and in the event of an accidental spill or

exposure.
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Property Value Reference

Chemical Name Nampt-IN-5 [1]

CAS Number 2380013-17-0 [1]

Molecular Formula C25H25N5O2 [1]

Molecular Weight 427.5 g/mol [1]

Hazard Statements

Harmful if swallowed (H302),

Very toxic to aquatic life with

long lasting effects (H410)

[1]

Storage (Powder) -20°C for up to 2 years [2][3]

Storage (in Solvent) -80°C for up to 6 months [4]

II. Step-by-Step Disposal Protocol
The following protocol outlines the mandatory steps for the disposal of Nampt-IN-5 and its

contaminated containers. This procedure is designed to minimize risk and ensure compliance

with safety regulations.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves, when handling Nampt-IN-5.

2. Waste Segregation:

Solid Waste: Collect all solid Nampt-IN-5 waste, including unused or expired product and

contaminated items (e.g., weigh boats, pipette tips, gloves), in a designated, clearly labeled,

and sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing Nampt-IN-5 in a designated, leak-proof, and

clearly labeled hazardous waste container. Avoid mixing with other incompatible waste

streams.
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Sharps: Any sharps (e.g., needles, razor blades) contaminated with Nampt-IN-5 must be

disposed of in a designated sharps container that is also labeled as hazardous chemical

waste.

3. Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"Nampt-IN-5," and the associated hazard symbols (e.g., harmful, environmentally

hazardous).

4. Storage of Waste:

Store hazardous waste containers in a designated, secure, and well-ventilated area away

from incompatible materials. Follow institutional guidelines for the storage of hazardous

waste.

5. Final Disposal:

The disposal of Nampt-IN-5 waste must be conducted through an approved and licensed

hazardous waste disposal company[1].

Do not dispose of Nampt-IN-5 down the drain or in regular trash under any circumstances.

This is to prevent the release into the environment, which can have long-lasting toxic effects

on aquatic life[1].

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

III. Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Nampt-IN-5.
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Start: Nampt-IN-5 Waste Generated

Step 1: Don Appropriate PPE

Step 2: Segregate Waste
(Solid, Liquid, Sharps)

Step 3: Label Waste Containers
('Hazardous Waste', 'Nampt-IN-5')

Step 4: Store in Designated
Secure Area

Step 5: Contact Environmental
Health & Safety (EHS)

Step 6: Arrange for Professional
Disposal via Approved Vendor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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